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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the obsolete organophosphate fungicide,
Triamiphos, with contemporary fungicides used for the management of powdery mildew. The
focus is on objective performance data, detailed experimental methodologies, and the
underlying biochemical pathways of these compounds.

Introduction: The Evolution of Fungicidal Action

Triamiphos, a systemic organophosphorus compound, was historically used to control
powdery mildews on various crops, including apples and ornamentals.[1] Its mode of action is
the inhibition of acetylcholinesterase, an enzyme crucial for nerve function.[2] However, due to
toxicity concerns and the development of more effective and targeted alternatives, Triamiphos
has been discontinued and is no longer in use.[1]

Modern fungicides offer a diverse range of chemical classes and modes of action, providing
more specific and often safer solutions for disease control. This guide will delve into a
comparative analysis of Triamiphos and key modern fungicide groups used against powdery
mildew, including Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (Qols), and
Succinate Dehydrogenase Inhibitors (SDHIS).

Comparative Efficacy Data
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Direct comparative efficacy studies between the obsolete Triamiphos and modern fungicides
are unavailable. The following tables summarize the efficacy of various modern fungicides
against powdery mildew on different crops, providing a benchmark for performance.

Table 1: Efficacy of Modern Fungicides Against Powdery Mildew on Field Pea (Pisum sativum
L.)

Mean Disease Incidence

Fungicide Combination Active Ingredients (%)
0

Tebuconazole + Trifloxystrobin DMI + Qol 5.19
Azoxystrobin + Difenoconazole  Qol + DMI Not specified
Azoxystrobin + .

o Qol + SDHI Not specified
Benzovindiflupyr
Untreated Control - 36.60

Source: Adapted from a study on the comparative efficacy of new fungicides against powdery
mildew on field pea.[3]

Table 2: Efficacy of Modern Fungicides Against Powdery Mildew on Dogwood (Cornus florida)
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Mean Leaf Colonization

Fungicide Active Ingredient
(%)
Heritage® 50W Azoxystrobin (Qol) <5
Banner MAXX® Propiconazole (DMI) <5
Eagle® 40W Myclobutanil (DMI) <5 (in 2 of 3 years)
Sunspray Ultrafine Oil® Paraffinic Oil ~6
_ Significantly higher than other
3336™ 4.5F Thiophanate methyl (MBC) o
fungicides
o Significantly higher than other
Bayleton® WSP Triadimefon (DMI) o
fungicides
Untreated Control - 75

Source: Adapted from a study comparing fungicides for the control of powdery mildew on
dogwood.[4]

Modes of Action and Signaling Pathways

The fundamental difference between Triamiphos and modern fungicides lies in their molecular
targets and the cellular pathways they disrupt.

Triamiphos: Acetylcholinesterase Inhibition

Triamiphos acts as an irreversible inhibitor of acetylcholinesterase (AChE), an essential
enzyme in the nervous system of insects and, to a lesser extent, other organisms. Inhibition of
AChE leads to the accumulation of the neurotransmitter acetylcholine, causing continuous
nerve stimulation, paralysis, and eventual death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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